Cas no 37770-94-8 (1-Amino-1H-pyrrole-2,5-dione)

• Product Name: 1-Amino-1H-pyrrole-2,5-dione
• CAS No: 37770-94-8
• MF: C₄H₄N₂O₂
• MW: 112.086760520935
• CID: 297154
• PubChem ID: 574322
• Update Time: 2025-06-15

1-Amino-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-Amino-1H-pyrrole-2,5-dione
• 1H-Pyrrole-2,5-dione,1-amino-
• N-Aminomaleimide
• 2-Amino-2',6'-dichloroacetanilide
• ACETANILIDE,2-AMINO-2',6'-DICHLORO
• N-Aminoacetyl-2,6-dichloranilin
• IKUYBNVFDFWORF-UHFFFAOYSA-N
• 1-Amino-1H-pyrrole-2,5-dione #
• SCHEMBL602008
• SCHEMBL3697751
• 1-amino-2,5-dihydro-1H-pyrrole-2,5-dione
• FT-0646161
• 37770-94-8
• 1-aminopyrrole-2,5-dione
• ZB0736
• AKOS016010055

• Inchi： 1S/C4H4N2O2/c5-6-3(7)1-2-4(6)8/h1-2H,5H2
• InChI Key： IKUYBNVFDFWORF-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N1N)=O

Computed Properties

• Exact Mass: 112.02700
• Monoisotopic Mass: 112.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• Density: 1.522
• Boiling Point: 248°C at 760 mmHg
• Flash Point: 103.8°C
• Refractive Index: 1.607
• PSA: 63.40000
• LogP: -0.57670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Maleimides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Maleimides

Additional information on 1-Amino-1H-pyrrole-2,5-dione

1-Amino-1H-pyrrole-2,5-dione (CAS 37770-94-8): A Versatile Compound in Modern Biomedical Research

1-Amino-1H-pyrrole-2,5-dione, also known as CAS 37770-94-8, is a heterocyclic compound with a unique molecular structure that has garnered significant attention in the field of biomedical sciences. This compound belongs to the family of pyrrole derivatives, characterized by its five-membered ring system containing two nitrogen atoms. The presence of an amino group at the 1-position and the dione functionality at the 2,5-positions contributes to its distinct chemical properties and biological activities. Recent studies have highlighted its potential applications in drug discovery, enzyme inhibition, and cellular signaling modulation.

The molecular formula of 1-Amino-1H-pyrrole-2,5-dione is C₄H₄N₂O₂, with a molecular weight of approximately 116.09 g/mol. Its structure features a pyrrole ring with an additional amino group and two ketone groups, creating a highly polar and reactive molecule. The compound's ability to participate in hydrogen bonding and electrostatic interactions makes it a promising candidate for drug development. Researchers have explored its role in modulating protein-ligand interactions, particularly in the context of metabolic disorders and inflammatory diseases.

Recent advancements in 1-Amino-1H-pyrrole-2,5-dione research have focused on its potential as a scaffold for designing small-molecule inhibitors. A 2023 study published in Journal of Medicinal Chemistry demonstrated that 1-Amino-1H-pyrrole-2,5-dione derivatives exhibit potent inhibitory activity against the enzyme acetyl-CoA carboxylase (ACC), a key target in the treatment of type 2 diabetes. The study utilized computational modeling to optimize the compound's structure for enhanced binding affinity to ACC, highlighting the importance of 1-Amino-1H-pyrrole-2,5-dione in metabolic disease therapeutics.

Another area of interest is the role of 1-Amino-1H-pyrrole-2,5-dione in neurodegenerative disorders. A 2024 preclinical study in Neurochemical Research found that 1-Amino-1H-pyrrole-2,5-dione derivatives can cross the blood-brain barrier and modulate the activity of the enzyme monoamine oxidase (MAO), which is implicated in Parkinson's disease. The study suggested that 1-Amino-1H-pyrrole-2,5-dione could serve as a lead compound for developing neuroprotective agents, emphasizing its potential in the treatment of neurodegenerative conditions.

From a synthetic perspective, the preparation of 1-Amino-1H-pyrrole-2,5-dione has been optimized through various methods, including microwave-assisted synthesis and enzymatic catalysis. A 2022 paper in Organic & Biomolecular Chemistry described a novel one-pot synthesis route that significantly reduces reaction time and improves yield. This advancement is crucial for scaling up production for pharmaceutical applications, ensuring that 1-Amino-1H-pyrrole-2,5-dione remains a viable option for industrial and research settings.

Moreover, the pharmacokinetic properties of 1-Amino-1H-pyrrole-2,5-dione have been evaluated in preclinical models. A 2023 study in Drug Metabolism and Disposition reported that the compound exhibits moderate oral bioavailability and a favorable metabolic profile, with minimal toxicity observed in animal models. These findings underscore the compound's potential for further development into therapeutic agents, particularly for chronic diseases requiring long-term management.

Recent research has also explored the anti-inflammatory effects of 1-Amino-1H-pyrrole-2,5-dione. A 2024 study in Pharmacological Reports demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This property makes 1-Amino-1H-pyrrole-2,5-dione a candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic potential, 1-Amino-1H-pyrrole-2,5-dione has been investigated for its role in cellular signaling pathways. A 2023 review in Cellular Signaling & Therapeutics highlighted its ability to modulate the activity of the phosphoinositide 3-kinase (PI3K) pathway, which is critical for cell survival and proliferation. The study suggested that 1-Amino-1H-pyrrole-2,5-dione could be used to target aberrant signaling in cancer cells, offering new strategies for cancer therapy.

Despite its promising properties, the use of 1-Amino-1H-pyrrole-2,5-dione in clinical applications is still in the early stages. Ongoing research aims to address challenges such as optimizing its solubility, enhancing its stability, and reducing potential side effects. Collaborative efforts between academia and industry are essential to translate these findings into viable therapeutic options.

In conclusion, 1-Amino-1H-pyrrole-2,5-dione (CAS 37770-94-8) represents a significant advancement in the field of biomedical research. Its unique chemical structure and diverse biological activities make it a valuable compound for drug development. As research continues to uncover its potential, 1-Amino-1H-pyrrole-2,5-dione may play a pivotal role in the treatment of various diseases, from metabolic disorders to neurodegenerative conditions.